Cas no 805266-35-7 (6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide)

• Product Name: 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide
• CAS No: 805266-35-7
• MF: C₁₄H₁₃ClN₂O
• MW: 260.718822240829
• CID: 5969029
• PubChem ID: 2666255
• Update Time: 2025-06-08

6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z27801726
• AB00735124-01
• 805266-35-7
• EN300-14407279
• 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide
• AKOS000154208

• Inchi： 1S/C14H13ClN2O/c1-9-3-5-12(10(2)7-9)17-14(18)11-4-6-13(15)16-8-11/h3-8H,1-2H3,(H,17,18)
• InChI Key： PXDVYBSQJYNDBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 260.0716407g/mol
• Monoisotopic Mass: 260.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42Ų

Additional information on 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide

Introduction to 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide (CAS No. 805266-35-7)

6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide, identified by its CAS number 805266-35-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine carboxamide class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a chloro substituent at the 6-position and dimethyl groups at the 2- and 4-positions of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The structural features of 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide contribute to its interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions that are often employed in medicinal chemistry to derivatize molecules for improved pharmacokinetic profiles. Meanwhile, the dimethylphenyl moiety provides steric bulk and lipophilicity, which can influence membrane permeability and binding affinity.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting cancer-related pathways. Pyridine derivatives have emerged as promising candidates due to their ability to modulate key enzymes such as kinases and transcription factors. The compound 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide has been investigated for its potential role in inhibiting enzymes overexpressed in tumor cells. Preliminary studies suggest that it may interfere with signaling cascades critical for cell proliferation and survival, making it a candidate for further development as an anticancer agent.

Another area of interest lies in the antimicrobial properties of this compound. The structural complexity of 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide allows it to interact with bacterial enzymes and cellular components, potentially disrupting essential metabolic processes. Research has indicated that derivatives of pyridine carboxamides exhibit activity against resistant bacterial strains, highlighting the importance of exploring this chemical class for novel antibiotics.

The synthesis of 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide involves multi-step organic transformations, including chlorination, carboxylation, and condensation reactions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity. The optimization of these synthetic routes is crucial for large-scale production and subsequent pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide with biological targets. These studies provide insights into key pharmacophoric elements responsible for its activity, guiding the design of more potent analogs. Additionally, virtual screening techniques have been utilized to identify novel derivatives with enhanced efficacy and reduced toxicity.

The pharmacokinetic profile of 6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide is another critical aspect under investigation. Factors such as solubility, stability, and metabolic degradation pathways must be carefully evaluated to ensure therapeutic efficacy. Preclinical studies have begun to address these parameters, providing a foundation for future clinical trials.

In conclusion,6-chloro-N-(2,4-dimethylphenyl)pyridine-3-carboxamide (CAS No. 805266-35-7) represents a significant advancement in pharmaceutical research due to its structural complexity and potential biological activity. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. As the demand for innovative therapeutic agents grows，this compound stands out as a promising candidate in the quest for novel treatments across multiple disease indications.